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Compound of Interest

Compound Name: (+)-Fenchol

CAS No.: 2217-02-9

Cat. No.: B1588557

Get Quote

To design an effective handling and disposal strategy, we must first understand the

physicochemical boundaries of the compound. The following parameters dictate our

operational constraints.
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Parameter Value / Classification
Operational Implication
(Causality)

CAS Number 2217-02-9 (D-isomer)

Essential identifier for precise

SDS tracking and EHS waste

logging[1].

Physical State Solid (White powder/lump)

Prone to aerosolization;

mandates handling inside a

calibrated fume hood[1].

Flash Point 73 °C (163.4 °F)

Combustible material; keep

away from open flames and

ignition sources[1].

Water Solubility Immiscible / Very Low

Prohibits sink disposal;

requires organic waste

segregation[2].

Hazard Codes H315, H319, H335, H412

Mandates nitrile gloves, eye

protection, and strict

environmental containment[3].

Operational Workflow: Safe Handling & Solution
Preparation
Standard benchtop handling is insufficient for (+)-Fenchol due to its propensity to form fine,

irritating dust. The following protocol ensures safe formulation for downstream assays.

Step-by-Step Methodology:

Environmental Controls: Conduct all weighing and transfer operations inside a chemical

fume hood with a verified face velocity of 80–120 fpm.

Causality: (+)-Fenchol dust causes respiratory tract irritation (H335). Proper airflow

captures particulates before they reach the operator's breathing zone[4].

PPE Selection: Don a chemically resistant lab coat, safety goggles, and nitrile gloves.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL03211&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL03211&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL03211&PLANT=d__ALF
https://www.vigon.com/product/fenchol/?doc=MSDS/500468_vigon_sds_us_english.pdf&namee=FencholSDS
https://cdn.caymanchem.com/cdn/msds/23162m.pdf
https://www.benchchem.com/product/b1588557/docs?utm_src=pdf-body#quantitative-safety-physicochemical-data
https://www.benchchem.com/product/b1588557/docs?utm_src=pdf-body#quantitative-safety-physicochemical-data
https://file.medchemexpress.com/batch_PDF/HY-N7107/Fenchyl-alcohol-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Causality: The compound causes skin (H315) and serious eye irritation (H319) upon

contact. Nitrile provides an adequate barrier against transient exposure[3].

Static Mitigation: Use an anti-static weigh boat and a static eliminator if available.

Causality: Fine organic powders hold static charges, leading to sudden aerosolization or

repulsion from the spatula during weighing.

Dissolution Strategy: Pre-dissolve (+)-Fenchol in an appropriate organic solvent (e.g.,

ethanol, DMSO) before introducing it to aqueous media.

Causality: Its high lipophilicity prevents direct aqueous dissolution. Attempting to dissolve it

directly in water will result in uneven suspensions, compromising the accuracy of your

experimental dosing.

Self-Validating Check: Inspect the solution against a light source; a completely clear liquid

confirms successful dissolution, whereas turbidity indicates incomplete solvation.

(+)-Fenchol Proper Disposal Procedures
Disposal of (+)-Fenchol must strictly comply with environmental regulations. Because it is

classified as harmful to aquatic life with long-lasting effects (H412), a zero-drain policy is

absolute[5].

Step-by-Step Methodology:

Zero-Drain Policy Enforcement: Never dispose of (+)-Fenchol or its solutions down the sink.

Causality: Its low aqueous solubility means it will persist in wastewater systems, bypass

standard filtration, and disrupt local aquatic ecosystems[5].

Solid Waste Segregation: Collect all contaminated consumables (weigh boats, Kimwipes,

disposable spatulas, and gloves) in a puncture-proof, sealable container lined with a

hazardous waste bag.

Liquid Waste Categorization:
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Non-Halogenated: If (+)-Fenchol is dissolved in solvents like ethanol or DMSO, funnel the

waste into a designated "Non-Halogenated Organic Waste" carboy.

Halogenated: If dissolved in solvents like dichloromethane (DCM) or chloroform, funnel

into the "Halogenated Organic Waste" carboy.

Causality: Mixing halogenated and non-halogenated waste drastically increases disposal

costs and can lead to dangerous exothermic cross-reactions during waste storage.

Labeling and Storage: Affix a hazardous waste label immediately upon the first drop of

waste. Explicitly list "(+)-Fenchol" and the exact solvent composition. Store the carboy in a

secondary containment bin away from heat sources.

EHS Transfer: Submit a waste pickup request to Environmental Health and Safety (EHS)

when the container reaches 80% capacity.

Causality: Leaving 20% headspace prevents pressure buildup from vapor expansion,

mitigating the risk of container rupture.

Self-Validating Check: Before submitting the EHS pickup request, verify that the container

is not bulging and that the cap is securely threaded but not over-torqued.
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Workflow for the segregation and proper disposal of (+)-Fenchol laboratory waste.

Emergency Spill Response & Decontamination
In the event of a spill, rapid and logical containment is required to prevent respiratory exposure

and environmental contamination.
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Step-by-Step Methodology:

Evacuation and Isolation: Evacuate personnel from the immediate vicinity. Turn off any

nearby heat sources or hot plates.

Causality: The flash point of 73 °C makes concentrated vapors a combustion risk in

confined areas[1].

Solid Spill Containment: Do not use a dry brush. Gently cover the spilled powder with damp

absorbent pads (moistened with a compatible solvent like dilute ethanol) to suppress dust

generation.

Liquid Spill Containment: Dike the spill using an inert absorbent material such as commercial

vermiculite, dry sand, or diatomaceous earth[2].

Causality: (+)-Fenchol is immiscible with water; using a standard mop and water will

simply spread the chemical over a larger surface area without absorbing it.

Mechanical Collection: Sweep up the saturated absorbent using a non-sparking shovel and

brush[1]. Transfer the material into a rigid, sealable hazardous waste bucket.

Surface Decontamination: Wash the affected area with a detergent solution only after all bulk

organic material has been mechanically removed.

Self-Validating Check: Wipe the cleaned surface with a dry Kimwipe. If the wipe picks up

any oily residue or retains a camphor-like odor, repeat the detergent wash. Dispose of all

cleaning materials as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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